N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide

• Molecular Formula: C17H18ClNO2S
• Molecular Weight: 335.8 g/mol
• IUPAC Name: N-[2-[(2-chlorophenyl)methylsulfanyl]ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C17H18ClNO2S/c1-21-16-9-5-3-7-14(16)17(20)19-10-11-22-12-13-6-2-4-8-15(13)18/h2-9H,10-12H2,1H3,(H,19,20)
• InChI Key: FKPBRRDLEWCMJJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)NCCSCC2=CC=CC=C2Cl
• solubility: 15.1 [ug/mL]

Description

N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide, also known as ML167, is a small molecule inhibitor that has been extensively studied in scientific research.

Mechanism of Action

N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide functions as an inhibitor of TRPM7 by binding to the channel's intracellular kinase domain. This binding prevents the channel from phosphorylating downstream targets, thus inhibiting its activity. Additionally, N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide has been shown to inhibit the activity of other ion channels, including the voltage-gated potassium channel KCNQ2/3.
Biochemical and Physiological Effects
The inhibition of TRPM7 by N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide has been shown to have various biochemical and physiological effects. For example, N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide has been shown to reduce the proliferation of cancer cells by inhibiting TRPM7-mediated calcium influx. Additionally, N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide has been shown to reduce the severity of ischemic stroke in animal models by inhibiting TRPM7-mediated calcium influx and reducing neuronal death.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide is its specificity for TRPM7, which allows for the selective inhibition of this channel without affecting other ion channels. Additionally, N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide has been shown to have good pharmacokinetic properties, making it a valuable tool for in vivo studies. However, one limitation of N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide is its relatively low potency, which may require higher concentrations to achieve the desired effect.

Future Directions

There are many potential future directions for the study of N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide. One direction is the development of more potent and selective TRPM7 inhibitors based on the structure of N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide. Additionally, the role of TRPM7 in various diseases, such as cancer, stroke, and neurodegenerative diseases, could be further explored using N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide as a tool. Finally, the physiological and pathological roles of other ion channels inhibited by N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide, such as KCNQ2/3, could also be further explored.

Synthesis Methods

The synthesis of N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide involves a multi-step process that includes the reaction of 2-methoxybenzoyl chloride with 2-chlorobenzyl mercaptan, followed by the reaction of the resulting compound with N,N-diisopropylethylamine and 1,1'-carbonyldiimidazole. The final product is obtained through purification by column chromatography and recrystallization.

Scientific Research Applications

N-{2-[(2-chlorobenzyl)thio]ethyl}-2-methoxybenzamide has been used extensively in scientific research as a tool to study the function of various ion channels, including the transient receptor potential melastatin 7 (TRPM7) ion channel. It has been shown to inhibit TRPM7 activity in a dose-dependent manner, making it a valuable tool for studying the physiological and pathological roles of TRPM7.